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Compound of Interest

Compound Name: AZD0156

Cat. No.: B605740

For immediate release: This document provides essential safety and logistical information for
the proper disposal of AZD0156, a potent and selective inhibitor of Ataxia-Telangiectasia
Mutated (ATM) kinase.[1][2][3][4] Adherence to these guidelines is critical to ensure personnel
safety and environmental compliance.

AZDO0156 is an orally bioavailable compound that functions as a potential chemo/radio-
sensitizing and antineoplastic agent.[3][5] It inhibits ATM kinase activity, thereby preventing
DNA damage checkpoint activation and disrupting DNA damage repair, which ultimately
induces tumor cell apoptosis.[2][3][5] Given its cytotoxic potential, all handling and disposal
procedures must be conducted with the utmost care and in accordance with institutional and
regulatory standards.

Disposal Procedures for AZD0156

Proper disposal of AZD0156 and its contaminated materials is crucial to prevent exposure and
environmental contamination. The following step-by-step procedures should be followed:

o Waste Segregation:

o All solid waste contaminated with AZD0156, including personal protective equipment
(PPE), weighing papers, and empty vials, should be collected in a designated, clearly
labeled hazardous waste container.
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o Liquid waste, such as unused solutions or cell culture media containing AZD0156, should
be collected in a separate, sealed, and labeled hazardous waste container. Do not mix
with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

e Decontamination:

o Work surfaces and equipment should be decontaminated after handling AZD0156. Use a
validated decontamination procedure, typically involving a detergent solution followed by a
chemical inactivating agent approved by your EHS office.

o All materials used for decontamination, such as wipes and absorbents, must be disposed
of as hazardous waste.

» Waste Collection and Storage:
o Hazardous waste containers should be kept closed except when adding waste.

o Store waste containers in a designated, secure area away from general laboratory traffic.
This area should be well-ventilated and have secondary containment to prevent spills.

e Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Disposal of AZD0156 must be carried out by a licensed hazardous waste disposal
company. The primary method of disposal is typically high-temperature incineration.

Safety and Handling Data

The following table summarizes key safety and handling information for AZD0156.
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Parameter Value Source
CAS Number 1821428-35-6 [11[5]
Molecular Formula C26H31Ns03 [1][5]
Molecular Weight 461.6 g/mol [1]
Appearance Crystalline solid [1]
Storage Temperature -20°C [1][4]
Solubility Soluble in DMSO [1]
Purity >95% [1]

Experimental Protocols

Detailed experimental protocols involving AZD0156 can be found in various research
publications. For instance, studies on its efficacy in combination with other cancer therapies
provide insights into its handling in both in vitro and in vivo settings.[6][7] These protocols
typically involve the preparation of stock solutions in DMSO and further dilution in appropriate
cell culture media or vehicle for animal administration.[2]

AZD0156 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with AZD0156.
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Caption: Workflow for the proper segregation and disposal of AZD0156 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of AZD0156: A Procedural Guide for
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[https://www.benchchem.com/product/b605740#azd0156-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

